Cas no 184030-99-7 (Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)-)

• Product Name: Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)-
• CAS No: 184030-99-7
• MF: C₉H₁₅Cl
• MW: 158.668401956558
• CID: 5283718
• Update Time: 2025-06-25

Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)-
• 2-(2-Chloroethyl)bicyclo[2.2.1]heptane

• Inchi： 1S/C9H15Cl/c10-4-3-9-6-7-1-2-8(9)5-7/h7-9H,1-6H2
• InChI Key： RTYXJESPJKCWHN-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2CCCl

Additional information on Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)-

Exploring the Properties and Applications of Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)- (CAS No. 184030-99-7)

Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)-, with the CAS number 184030-99-7, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This bicyclic structure, characterized by its unique bridged ring system and chloroethyl functional group, offers a versatile platform for designing advanced materials and pharmaceutical intermediates. Researchers are increasingly exploring its potential due to its structural rigidity and reactivity, which make it a valuable building block in organic synthesis.

One of the most intriguing aspects of Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)- is its role in the development of high-performance polymers. The compound's bicyclic framework contributes to enhanced thermal stability and mechanical strength, making it a candidate for applications in aerospace and automotive industries. Additionally, its chloroethyl group provides a reactive site for further functionalization, enabling the creation of tailored polymers with specific properties. This aligns with the growing demand for sustainable materials and green chemistry solutions, as industries seek alternatives to traditional petrochemical-derived products.

In the pharmaceutical sector, CAS 184030-99-7 has shown promise as a precursor for drug discovery. Its rigid backbone can mimic natural product scaffolds, facilitating the design of novel bioactive molecules. Recent studies have highlighted its potential in targeting neurological disorders and inflammatory diseases, addressing some of the most pressing health challenges today. The compound's ability to undergo selective transformations also makes it a valuable tool for medicinal chemists exploring new therapeutic avenues.

From an environmental perspective, the synthesis and application of Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)- are being optimized to minimize waste and energy consumption. Innovations in catalytic processes and solvent-free reactions are paving the way for more sustainable production methods. This resonates with the global push toward circular economy principles, where efficiency and environmental impact are paramount considerations.

For researchers and industry professionals, understanding the spectroscopic data and handling protocols of 184030-99-7 is essential. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and suitability for various applications. Safety data sheets (SDS) and regulatory guidelines provide further insights into its safe handling and storage conditions, which are critical for laboratory and industrial settings.

In summary, Bicyclo[2.2.1]heptane, 2-(2-chloroethyl)- (CAS 184030-99-7) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its unique properties and adaptability position it as a key player in addressing contemporary challenges across multiple industries. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of advanced materials and therapeutic innovations.